6-ethyl-N-((tetrahydrofuran-2-yl)methyl)benzo[d]thiazol-2-amine
Overview
Description
“6-ethyl-N-((tetrahydrofuran-2-yl)methyl)benzo[d]thiazol-2-amine” is a nitrogen-containing heterocyclic compound. It has a molecular formula of C14H18N2OS and a molecular weight of 262.37 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered thiazole ring attached to a tetrahydrofuran ring and an ethyl group . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 262.37 and a molecular formula of C14H18N2OS . Specific properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Synthesis and Antimicrobial Activity
- Synthesis of Novel Derivatives: Shankar et al. (2017) synthesized a series of novel urea derivatives, including compounds structurally related to 6-ethyl-N-((tetrahydrofuran-2-yl)methyl)benzo[d]thiazol-2-amine. These compounds showed promising antimicrobial activity against Gram-positive and Gram-negative bacteria and moderate to good effectiveness against fungal pathogens. Additionally, preliminary cytotoxicity studies indicated significant cytotoxicity at microliter concentration levels, with non-toxic IC50 values (Shankar et al., 2017).
Photoluminescence and Structural Analysis
- Silver(I) Complex Fluorescence: Demir et al. (2019) prepared a silver(I) complex with a new thiadiazole ligand structurally similar to the compound . They investigated its photoluminescence properties and analyzed its excited and emissive state behavior, which could have implications for the compound's potential applications in imaging and sensor technologies (Demir et al., 2019).
Biological Activities
- Antibacterial and Antifungal Properties: Uma et al. (2017) reported on the synthesis and biological activity of certain benzothiazole derivatives. These compounds exhibited toxicity to various bacteria, particularly those with a chlorine substituent, suggesting potential utility in antimicrobial applications (Uma et al., 2017).
- Anticancer Potential: Nofal et al. (2014) synthesized benzimidazole–thiazole derivatives with structural similarities to the compound . These derivatives showed promising anticancer activity against HepG2 and PC12 cell lines, indicating potential applications in cancer research (Nofal et al., 2014).
Future Directions
Mechanism of Action
Target of Action
The compound contains a thiazole ring, which is found in many biologically active compounds such as antimicrobial, antifungal, antiviral, and antitumor drugs . .
Biochemical Pathways
Without specific information on the compound’s targets and mode of action, it’s difficult to predict the biochemical pathways it might affect. Thiazole derivatives can affect a wide range of pathways depending on their specific targets .
Result of Action
The results of the compound’s action would depend on its specific targets and mode of action. Some thiazole derivatives have analgesic and anti-inflammatory activities
Properties
IUPAC Name |
6-ethyl-N-(oxolan-2-ylmethyl)-1,3-benzothiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2OS/c1-2-10-5-6-12-13(8-10)18-14(16-12)15-9-11-4-3-7-17-11/h5-6,8,11H,2-4,7,9H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCTVLAMRBYJXGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(S2)NCC3CCCO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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